Cas no 1797278-68-2 (1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine)

1-{3'-Methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine is a structurally complex organic compound featuring a pyrrolidine core functionalized with a 3'-methoxybiphenyl-4-carbonyl group and a tert-butylsulfonyl moiety. The biphenyl scaffold enhances steric and electronic properties, while the sulfonyl group contributes to stability and potential reactivity in synthetic applications. This compound is of interest in medicinal chemistry and materials science due to its modular design, which allows for further derivatization. Its well-defined stereochemistry and functional group compatibility make it a versatile intermediate for the development of pharmacologically active molecules or advanced materials. The methoxy and sulfonyl substituents may also influence solubility and binding interactions in target systems.
1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine structure
1797278-68-2 structure
Product Name:1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine
CAS No:1797278-68-2
MF:C22H27NO4S
MW:401.519085168839
CID:5913586
PubChem ID:71805957
Update Time:2025-05-24

1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine
    • AKOS024558532
    • 1797278-68-2
    • (3-tert-butylsulfonylpyrrolidin-1-yl)-[4-(3-methoxyphenyl)phenyl]methanone
    • 1-{3'-METHOXY-[1,1'-BIPHENYL]-4-CARBONYL}-3-(2-METHYLPROPANE-2-SULFONYL)PYRROLIDINE
    • (3-(tert-butylsulfonyl)pyrrolidin-1-yl)(3'-methoxy-[1,1'-biphenyl]-4-yl)methanone
    • F6435-7058
    • Inchi: 1S/C22H27NO4S/c1-22(2,3)28(25,26)20-12-13-23(15-20)21(24)17-10-8-16(9-11-17)18-6-5-7-19(14-18)27-4/h5-11,14,20H,12-13,15H2,1-4H3
    • InChI Key: HPTLZOMQEVLSTC-UHFFFAOYSA-N
    • SMILES: S(C(C)(C)C)(C1CN(C(C2C=CC(C3C=CC=C(C=3)OC)=CC=2)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 401.16607952g/mol
  • Monoisotopic Mass: 401.16607952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 72.1Ų

1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine Pricemore >>

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Additional information on 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine

Introduction to 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine (CAS No. 1797278-68-2)

1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine, with the CAS number 1797278-68-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a biphenyl moiety, a methoxy group, and a sulfonyl substituent, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular structure of 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine is particularly noteworthy for its potential in modulating various biological targets. The biphenyl scaffold is known for its ability to interact with protein binding sites, while the methoxy group can enhance solubility and metabolic stability. The sulfonyl substituent adds polarity and can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the pharmacological properties of 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders. The researchers found that the compound effectively reduced the enzymatic activity in vitro and demonstrated promising results in cellular models.

In addition to its enzymatic inhibition properties, 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine has been investigated for its anti-inflammatory effects. Inflammation is a critical component of many diseases, including cardiovascular diseases and autoimmune disorders. A preclinical study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound significantly reduced inflammatory markers in animal models of inflammation. The findings suggest that it may have therapeutic potential for treating inflammatory conditions.

The safety profile of 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine has also been evaluated in several studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations. This favorable safety profile makes it an attractive candidate for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and to optimize its formulation for clinical use.

The synthesis of 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine has been optimized to improve yield and purity. Various synthetic routes have been explored, with one prominent method involving the coupling of 3'-methoxy-biphenyl carboxylic acid with pyrrolidine followed by the introduction of the sulfonyl group. These synthetic advancements have facilitated the production of this compound on a larger scale, making it more accessible for research and development purposes.

In conclusion, 1-{3'-methoxy-1,1'-biphenyl-4-carbonyl}-3-(2-methylpropane-2-sulfonyl)pyrrolidine (CAS No. 1797278-68-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its efficacy in modulating specific biological targets, making it an important molecule for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.

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